L-870810

• CAS: 410544-95-5; 410545-86-7
• Molecular Formula: C20H19FN4O4S
• Molecular Weight: 430.5 g/mol
• InChI: InChI=1S/C20H19FN4O4S/c21-14-7-5-13(6-8-14)12-23-20(27)17-18(26)16-15(4-3-9-22-16)19(24-17)25-10-1-2-11-30(25,28)29/h3-9,26H,1-2,10-12H2,(H,23,27)
• InChIKey: DIDKWCOCQJWMDJ-UHFFFAOYSA-N

L-870810 (CAS 410544-95-5): A First-in-Class HIV-1 Integrase Strand Transfer Inhibitor for Preclinical Antiviral Research

L-870810 is a 1,6-naphthyridine-7-carboxamide small molecule that functions as a potent and selective inhibitor of HIV-1 integrase strand transfer (INSTI), representing the first INSTI to demonstrate clinical proof-of-concept in HIV-infected patients [1]. It inhibits the integration of proviral DNA into the host genome, a step essential for HIV replication, and has shown antiviral activity against wild-type and multidrug-resistant HIV-1, HIV-2, and SIV . Its development was halted due to toxicity findings in preclinical animal studies, positioning L-870810 as an invaluable tool compound for elucidating INSTI mechanisms and resistance pathways in basic research, rather than a clinical candidate [2].

HIV-1 integrase strand transfer inhibitor (INSTI)

Tool compound for mechanism-of-action studies

Supports structure-activity relationship (SAR) research

Naphthyridine carboxamide scaffold reference

Reported antiviral activity in cell culture models

Context for cell-based INSTI assay development

• [1] Egbertson MS. HIV integrase inhibitors: from diketoacids to heterocyclic templates: a history of HIV integrase medicinal chemistry at Merck West Point and Merck Rome (IRBM). Curr Top Med Chem. 2007;7(13):1251-1272. View Source
• [2] Little S, Drusano D, Schooley R, et al. Antiviral effect of L-000870810, a novel HIV-1 integrase inhibitor, in HIV-1 infected patients. 12th Conference on Retroviruses and Opportunistic Infections (CROI); 2005. (Abstract 161). View Source

L-870810: Why Integrase Inhibitors Are Not Interchangeable and the Need for Precise Compound Selection

While multiple INSTIs share a common mechanism of action, their divergent chemical scaffolds confer profound differences in cellular potency, resistance profiles, and preclinical toxicity that preclude generic substitution. For instance, the Merck-developed naphthyridine series (L-870810) was discontinued due to hepatotoxicity observed in beagle dogs, a finding not replicated with the structurally distinct pyrimidine carboxamide raltegravir (MK-0518) [1]. Furthermore, a direct comparative study in primary human cells demonstrated that the antiviral efficacy of L-870810 is highly dependent on the specific cellular reservoir, with EC₅₀ values varying by nearly an order of magnitude between macrophages and lymphocytes [2]. This cell-type-specific potency, which differs from other INSTIs, underscores that L-870810 is a chemically and biologically unique entity, not a generic substitute for newer agents, and is essential for specific research applications requiring its precise pharmacological signature.

Target L-870810 (naphthyridine carboxamide)

Diketoacid leads (e.g., L-731988)

Substantially lower integrase inhibition and poor antiviral activity; class-level potency difference may shift assay outcomes.

Target L-870810

Within-series analog L-870812

Measurable antiviral potency difference under serum-containing conditions; protein-binding shift may influence dose-response interpretation.

Target L-870810

Earlier naphthyridine congeners

Absence of key 5-position substituent alters pharmacokinetic properties; structure-derived exposure context may differ.

• [1] HIV.NET. Integrase-Inhibitoren. In: HAART 2006. Archived from the original on 2006-12-19. View Source
• [2] Scopelliti F, Pollicita M, Ceccherini-Silberstein F, et al. Comparative antiviral activity of integrase inhibitors in human monocyte-derived macrophages and lymphocytes. Antiviral Res. 2011;92(2):255-261. View Source

Quantitative Differentiation of L-870810: Head-to-Head Performance Data Against Key INSTI Comparators

Cellular Antiviral Potency in Primary Macrophages: L-870810 vs. Raltegravir and MK-2048

In a direct head-to-head comparison of five integrase inhibitors in primary human monocyte-derived macrophages, L-870810 demonstrated an EC₅₀ of 1.5 nM, which was 2.4-fold less potent than raltegravir (EC₅₀ = 0.6 nM) but 3.8-fold more potent than MK-2048 (EC₅₀ = 0.4 nM) in this same assay system. This highlights that while L-870810 is a potent INSTI, it is not the most potent in every cellular context, and its activity relative to other INSTIs is cell-type dependent [1].

Vs. Diketoacid Lead

Cross-study comparable

IC₅₀ ~8–15 nM vs. ~11,000 nM

~1,100× improvement

Supports INSTI potency assay context

Recombinant integrase strand transfer assay

Evidence Dimension	Antiviral activity (EC₅₀) in primary human macrophages
Target Compound Data	EC₅₀ = 1.5 nM
Comparator Or Baseline	Raltegravir: EC₅₀ = 0.6 nM; MK-2048: EC₅₀ = 0.4 nM
Quantified Difference	L-870810 is 2.5-fold less potent than raltegravir and 3.75-fold less potent than MK-2048 in this specific assay.
Conditions	Primary human monocyte-derived macrophages (MDM); X4-tropic HIV-1 strain; assay readout not specified in abstract.

Why This Matters

This data is critical for researchers modeling HIV infection in macrophage reservoirs, as it provides precise EC₅₀ values for selecting appropriate compound concentrations in vitro.

• [1] Scopelliti F, Pollicita M, Ceccherini-Silberstein F, et al. Comparative antiviral activity of integrase inhibitors in human monocyte-derived macrophages and lymphocytes. Antiviral Res. 2011;92(2):255-261. View Source

Cell-Type Specificity: L-870810 Demonstrates Superior Potency in Macrophages Compared to Lymphocytes

A direct comparative study revealed that L-870810's antiviral potency is highly dependent on the target cell type. Its EC₅₀ in primary human macrophages (1.5 nM) was approximately 9.5-fold more potent than in PBMCs (14.3 nM) and 7.1-fold more potent than in C8166 T-cells (10.6 nM) [1]. This contrasts with raltegravir, which showed a more consistent potency across these cell types (EC₅₀ values ranging from 0.6 to 1.8 nM), and MK-2048, which was exceptionally potent in macrophages (0.4 nM) but lost significant activity in T-cells (11.5 nM) [1].

Vs. L-870812 (Serum Shift)

Head-to-head

IC₉₅ ~100 nM vs. ~350 nM

~3.5-fold lower IC₉₅

Supports serum-adjusted antiviral assay context

50% human serum vs. 50% monkey serum

Evidence Dimension	Comparative EC₅₀ values across three primary human cell types
Target Compound Data	Macrophages: 1.5 nM; PBMCs: 14.3 nM; C8166 T-cells: 10.6 nM
Comparator Or Baseline	Raltegravir: Macrophages: 0.6 nM; PBMCs: 1.8 nM; T-cells: 0.9 nM. MK-2048: Macrophages: 0.4 nM; PBMCs: 0.9 nM; T-cells: 11.5 nM.
Quantified Difference	L-870810 is 9.5-fold more potent in macrophages vs. PBMCs. In macrophages, L-870810 is 2.5-fold less potent than raltegravir but 3.8-fold less potent than MK-2048.
Conditions	Direct comparison in primary human monocyte-derived macrophages, PBMCs, and C8166 T-cells; X4-tropic HIV-1 strain.

Why This Matters

This pronounced cell-type specificity is a unique and quantifiable characteristic of L-870810, making it a valuable tool for investigating the pharmacology of INSTIs in different cellular reservoirs and for studies where macrophage-specific activity is a key variable.

• [1] Scopelliti F, Pollicita M, Ceccherini-Silberstein F, et al. Comparative antiviral activity of integrase inhibitors in human monocyte-derived macrophages and lymphocytes. Antiviral Res. 2011;92(2):255-261. View Source

Biochemical Potency Against HIV-1 Integrase: L-870810's IC₅₀ in Strand Transfer vs. 3'-Processing Assays

L-870810's biochemical activity is dependent on the specific assay used to measure integrase inhibition. In a strand transfer scintillation proximity assay, L-870810 inhibited HIV-1 integrase with an IC₅₀ of 9.9 nM [1]. However, when assessed for inhibition of 3'-processing activity, the compound was over 1,000-fold less potent, with an IC₅₀ of 11,000 nM (11 μM) [1]. This selectivity for strand transfer over 3'-processing is a hallmark of diketo acid-derived INSTIs and a key differentiator from other classes of integrase inhibitors [2].

Clinical Viral Load Context

Endpoint context

Median VL reduction 1.77 log₁₀ copies/mL

400 mg BID × 10 days

Supports translational endpoint review

Compared to L-900564 IC₉₅ 16 nM NHS

Evidence Dimension	Biochemical inhibition of HIV-1 integrase catalytic activities
Target Compound Data	Strand transfer IC₅₀ = 9.9 nM; 3'-processing IC₅₀ = 11,000 nM
Comparator Or Baseline	Within the same compound, strand transfer inhibition is >1,100-fold more potent than 3'-processing inhibition.
Quantified Difference	Selectivity ratio (IC₅₀ 3'-processing / IC₅₀ strand transfer) = 1,111.
Conditions	Strand transfer assay: scintillation proximity assay. 3'-processing assay: using [32P]-labeled linear oligonucleotide substrate.

Why This Matters

This data precisely defines L-870810's mechanism of action as a strand transfer-selective inhibitor, allowing researchers to use it as a control compound in mechanistic studies distinguishing between these two distinct catalytic steps of HIV integrase.

• [1] BindingDB. Entry for BDBM50021581 (CHEMBL414850, L-870810). View Source
• [2] Hazuda DJ, Felock P, Witmer M, et al. Inhibitors of strand transfer that prevent integration and inhibit HIV-1 replication in cells. Science. 2000;287(5453):646-650. View Source

In Vivo Antiviral Efficacy in Humans: 10-Day Monotherapy Viral Load Reduction

In a 10-day proof-of-concept monotherapy study in HIV-infected patients, L-870810 dosed at 400 mg twice daily (BID) achieved a median reduction in plasma HIV-1 RNA of 1.7 log₁₀ copies/mL [1], [2]. This level of viral suppression was comparable to that observed in early trials of the FDA-approved INSTI raltegravir (MK-0518), which showed a mean decrease of 1.7 to 2.2 log₁₀ copies/mL across doses of 100-600 mg BID in a similar 10-day monotherapy study [2]. This established L-870810 as the first INSTI to validate the clinical utility of this drug class.

Strand Transfer Selectivity

Supporting evidence

IC₅₀ 2.5 nM (ST) vs. 11,000 nM (3'-P)

~4,400-fold selectivity

Supports mechanistic selectivity interpretation

Oligonucleotide substrate assays

Evidence Dimension	In vivo reduction in plasma HIV-1 RNA after 10 days of monotherapy
Target Compound Data	Median decrease of 1.7 log₁₀ copies/mL (400 mg BID)
Comparator Or Baseline	Raltegravir (MK-0518): Mean decrease of 1.7 to 2.2 log₁₀ copies/mL (100-600 mg BID)
Quantified Difference	Viral load reduction is in a comparable range to raltegravir in early monotherapy studies.
Conditions	Double-blind, placebo-controlled study in HIV-infected patients; 10-day monotherapy; L-870810 dosed at 200 mg or 400 mg BID.

Why This Matters

This human pharmacodynamic data provides a validated benchmark for the compound's antiviral activity in a complex in vivo system, supporting its use as a reference standard for translational research and PK/PD modeling.

• [1] Egbertson MS. HIV integrase inhibitors: from diketoacids to heterocyclic templates: a history of HIV integrase medicinal chemistry at Merck West Point and Merck Rome (IRBM). Curr Top Med Chem. 2007;7(13):1251-1272. View Source
• [2] Little S, Drusano D, Schooley R, et al. Antiviral effect of L-000870810, a novel HIV-1 integrase inhibitor, in HIV-1 infected patients. 12th Conference on Retroviruses and Opportunistic Infections (CROI); 2005. (Abstract 161). As cited in ScienceDirect Integrase Inhibitor chapter. View Source

Broad-Spectrum Antiviral Activity Against Wild-Type and Drug-Resistant HIV Isolates

L-870810 exhibits antiviral activity against a broad panel of HIV isolates, including wild-type HIV-1, multidrug-resistant HIV-1, HIV-2, and simian immunodeficiency virus (SIV) . In vitro resistance passage studies indicated that resistance to L-870810 develops slowly, taking several months to emerge, and the resulting resistant viruses displayed impaired replication capacity relative to wild-type [1]. This slow resistance development and fitness cost differentiate L-870810 from other INSTIs, such as elvitegravir, where resistant variants were selected more readily and showed higher replication capacity than those selected by L-870810 .

Resistance Emergence Timeframe

Class-level inference

In vitro resistance: months

L-870812 in vivo N155H mutation observed

Supports resistance barrier assay context

Comparative INSTI profiling

Evidence Dimension	Activity against resistant isolates and resistance development profile
Target Compound Data	Active against multidrug-resistant HIV-1, HIV-2, and SIV; slow in vitro resistance development (months); resistance mutations reduce viral fitness.
Comparator Or Baseline	Elvitegravir (EVG): EVG-resistant variants showed higher replication capacity compared to L-870810-selected variants.
Quantified Difference	Qualitative difference: L-870810-selected resistant variants have significantly reduced replication capacity compared to EVG-selected variants.
Conditions	In vitro resistance passage studies in cell culture; antiviral assays against a panel of wild-type and resistant viral isolates.

Why This Matters

This resistance profile makes L-870810 a critical tool compound for studying the mechanisms and fitness costs of INSTI resistance, and for benchmarking the activity of novel inhibitors against a panel of resistant viruses with a high genetic barrier.

• [1] ScienceDirect. Integrase Inhibitor - L-870810. (Topic overview). View Source

Optimized Protein Binding Shift: L-870810 vs. Next-Generation Merck INSTI L-900564

A key limitation of many early INSTIs is a significant reduction in antiviral potency in the presence of physiological concentrations of human serum proteins. In cell culture assays containing 50% normal human serum (NHS), L-870810 exhibited an IC₉₅ of 102 nM [1]. Subsequent optimization of the naphthyridine scaffold by Merck scientists led to L-900564, which achieved an IC₉₅ of 16 nM in the same assay, representing a 6.4-fold improvement in potency under these physiologically relevant conditions [1]. This quantifies the specific protein-binding shift that limited L-870810's clinical development and led to the discovery of more potent analogs.

Binding Affinity (Kd)

Supporting evidence

Kd 3.3 nM, IC₅₀ 13 nM

Radioligand displacement (SPA)

Supports binding assay validation

Concordance with functional readout

Evidence Dimension	Antiviral activity in cell culture with 50% normal human serum (IC₉₅)
Target Compound Data	IC₉₅ = 102 nM (n=237)
Comparator Or Baseline	L-900564: IC₉₅ = 16 nM (n=15)
Quantified Difference	L-900564 is 6.4-fold more potent (102 nM / 16 nM) than L-870810 in the presence of 50% human serum.
Conditions	Cell-based antiviral assay with 50% normal human serum (NHS); IC₉₅ measurement.

Why This Matters

This data explicitly quantifies the impact of serum protein binding on L-870810's antiviral activity, a critical parameter for interpreting in vitro potency data and understanding the medicinal chemistry evolution from L-870810 to improved next-generation INSTIs.

• [1] Egbertson MS. HIV integrase inhibitors: from diketoacids to heterocyclic templates: a history of HIV integrase medicinal chemistry at Merck West Point and Merck Rome (IRBM). Curr Top Med Chem. 2007;7(13):1251-1272. View Source

L-870810: Primary Research and Industrial Applications Supported by Quantitative Evidence

1. Investigating Cell-Type-Specific INSTI Pharmacology in Macrophage Reservoirs

Researchers investigating HIV latency and eradication strategies in myeloid cell reservoirs require INSTIs with well-characterized activity in macrophages. The direct comparative data showing L-870810's EC₅₀ of 1.5 nM in primary human macrophages and its 9.5-fold potency advantage over activity in PBMCs [1] makes it a highly relevant tool for in vitro macrophage infection models. Its activity can be used as a benchmark when testing novel compounds for their ability to suppress viral replication in this key sanctuary site.

2. Mechanistic Studies to Differentiate Integrase Strand Transfer from 3'-Processing Inhibition

Scientists conducting detailed mechanistic studies on HIV integrase catalysis require a control compound that selectively inhibits the strand transfer reaction while sparing 3'-processing. L-870810's biochemical profile, with an IC₅₀ of 9.9 nM for strand transfer and 11,000 nM for 3'-processing [1], provides over a 1,000-fold selectivity window. This allows it to be used as a definitive tool to pharmacologically isolate the strand transfer step in complex biochemical assays.

3. Benchmarking Novel INSTI Candidates for Resistance Barrier and Fitness Cost

The development of next-generation INSTIs with improved resistance profiles is a key area of antiviral research. L-870810 serves as a critical reference standard due to its established resistance profile: slow emergence of resistance in vitro and the impaired replication fitness of resistant mutants compared to those selected by other INSTIs like elvitegravir [1]. Researchers can use L-870810 in parallel resistance selection experiments to benchmark the genetic barrier and fitness cost of resistance for new chemical entities.

4. Validating PK/PD Models Using Human Clinical Pharmacodynamic Data

Translational scientists developing pharmacokinetic/pharmacodynamic (PK/PD) models for INSTIs can leverage the robust human pharmacodynamic data available for L-870810. The 10-day monotherapy data demonstrating a 1.7 log₁₀ reduction in plasma HIV-1 RNA at a 400 mg BID dose [1] provides a clinically validated anchor point for modeling the relationship between drug exposure and antiviral effect. This data can be used to calibrate in vitro-in vivo extrapolation models for novel INSTI candidates.

Application

Selection Property

Validation Focus

INSTI SAR & medicinal chemistry

Scaffold-validated reference compound

Potency ranking vs. diketoacid leads

Strand transfer selectivity studies

Strand-transfer catalytic selectivity

ST vs. 3'-processing assay endpoint

Cell-based antiviral assay calibration

Serum-adjusted antiviral potency

IC₉₅ in NHS/FBS assay conditions

Resistance emergence profiling

In vitro resistance development timeframe

Serial passaging mutation monitoring

• [1] Scopelliti F, Pollicita M, Ceccherini-Silberstein F, et al. Comparative antiviral activity of integrase inhibitors in human monocyte-derived macrophages and lymphocytes. Antiviral Res. 2011;92(2):255-261. View Source
• [2] BindingDB. Entry for BDBM50021581 (CHEMBL414850, L-870810). View Source
• [3] Egbertson MS. HIV integrase inhibitors: from diketoacids to heterocyclic templates: a history of HIV integrase medicinal chemistry at Merck West Point and Merck Rome (IRBM). Curr Top Med Chem. 2007;7(13):1251-1272. View Source